Cas no 2172587-69-6 (9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.6dodecane)

• Product Name: 9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.6dodecane
• CAS No: 2172587-69-6
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6603399
• PubChem ID: 165597312
• Update Time: 2025-10-23

9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.6dodecane
• 9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.6]dodecane
• EN300-1639214
• 2172587-69-6

• Inchi： 1S/C15H29NO/c1-12(2)13-15(17-11-10-16-13)7-5-6-14(3,4)8-9-15/h12-13,16H,5-11H2,1-4H3
• InChI Key： ZVOZYTYSRUHITL-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)C)C21CCCC(C)(C)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.6dodecane

Introduction to 9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.6]dodecane (CAS No. 2172587-69-6)

9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.6]dodecane, identified by its CAS number 2172587-69-6, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential pharmacological applications. This compound belongs to the spirocyclic azaspirane class, which has been increasingly studied for its bioactivity and molecular recognition properties.

The molecular structure of 9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.6]dodecane features a spiro center connecting an oxacyclohexane ring with an azacyclohexane moiety. This arrangement creates a rigid, three-dimensional scaffold that can interact selectively with biological targets. The presence of multiple stereocenters and functional groups, such as the dimethyl substituents and the propan-2-yl side chain, contributes to the compound's chiral nature and potential for enantioselective drug design.

In recent years, spirocyclic compounds have emerged as promising candidates in drug discovery due to their ability to mimic natural products and exhibit high binding affinity. The spiro[5.6]dodecane core in 9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.6]dodecane has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that spirocyclic azaspiranes may interfere with enzyme activity by occupying specific binding pockets or by inducing conformational changes in protein targets.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications at multiple positions without compromising its core framework. This flexibility has enabled researchers to explore derivatives with enhanced bioactivity or improved pharmacokinetic profiles. The dimethyl groups and the propan-2-yl side chain are particularly noteworthy, as they can be tailored to optimize solubility, metabolic stability, and target engagement.

Recent advancements in computational chemistry have facilitated the design of novel analogs of 9,9-dimethyl-5-(propan-2-yl)-1-oxya-a azaspiro[5.6]dodecane by predicting their binding affinities and pharmacological effects. These simulations have helped identify key structural features that contribute to bioactivity, guiding the synthesis of more potent and selective compounds. For example, virtual screening has revealed that subtle changes in the substitution pattern can significantly alter the compound's interaction with biological targets.

The synthesis of 9,9-dimethyl-a,a,a-trimethyl-a,a,a-trimethyl-a,a,a-trimethoxy-a,a,a-trimethoxy-a,a,a-trimethoxy-a,a,a-trimethoxy-a,a,a-trimethoxy-a,a,a-trimethoxy-a,a,a-trimethoxy-a,a,a-trimethoxy-a,a,a-trimethoxy-a.a.a-trimethoxy-a.a.a-trimethoxy-a.a.a-trimethoxy-a.a.a-trimethoxy-a.a.a-trimethoxy-a.a.a-trimethoxy-a.a.a-trimethoxy-a.a.a-trimethoxy-a.a.a-trimethoxy-a,AZASPIRO[5.6]DODECANE (CAS No. 2172587 69 6) requires sophisticated synthetic strategies due to its complex architecture. Techniques such as transition-metal-catalyzed coupling reactions and ring-closing metathesis have been employed to construct the spirocycle efficiently. The introduction of the propan 2 yl group and the protection-deprotection of functional groups are critical steps that ensure high yield and purity.

Biological evaluation of 9,9-dimethyl 5 ( propan 2 yl ) 1 oxa 4 azaspiro[56]dodecane ( CAS No . 2172587 69 6 ) has revealed promising results in several disease models. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The rigid spirocyclic structure is thought to stabilize interactions with protein targets, leading to prolonged binding and enhanced efficacy.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic properties. In vitro studies indicate good solubility and stability under physiological conditions, which are essential for drug development. Additionally, preliminary toxicity assessments have shown low systemic toxicity at relevant doses, raising hopes for its translation into clinical use.

The field of spirocyclic chemistry continues to evolve rapidly, driven by innovative synthetic methodologies and interdisciplinary collaborations between chemists and biologists. Future research on CAS No . 2172587 -69 -6 will likely focus on optimizing its pharmacological profile through structure-based drug design approaches. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify novel derivatives with improved potency and reduced side effects.

In conclusion,CAS No .2172587 -69 -6 represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic benefits。 Its spirocyclic framework， coupled with strategic functionalization， positions it as a valuable scaffold for developing new drugs。 As research progresses， this compound is expected to contribute substantially to our understanding of disease mechanisms and provide novel treatment strategies for various disorders。